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Compound of Interest

Compound Name: 7-Methylbenzo[b]thiophene

Cat. No.: B081734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for the handling of 7-Methylbenzo[b]thiophene. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Summary of Physical and Chemical Properties
A comprehensive understanding of a substance's properties is foundational to its safe handling.

The following table summarizes the available quantitative data for 7-
Methylbenzo[b]thiophene.
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Property Value Source

Molecular Formula C₉H₈S NIST Chemistry WebBook

Molecular Weight 148.22 g/mol Hoffman Fine Chemicals[1]

Physical State Solid, semi-solid, or oil Hoffman Fine Chemicals[1]

Appearance Yellow to pale yellow Hoffman Fine Chemicals[1]

Boiling Point 79-84 °C at 4 Torr Hoffman Fine Chemicals[1]

Melting Point Not available Hoffman Fine Chemicals[1]

Density Not available Hoffman Fine Chemicals[1]

Solubility Not available Hoffman Fine Chemicals[1]

Flash Point Not available -

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 7-
Methylbenzo[b]thiophene to minimize exposure and ensure personal safety.

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).
Prevents skin contact.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be required for

large quantities or in case of

insufficient ventilation.

Prevents inhalation of vapors

or aerosols.
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Operational and Disposal Plans
Strict adherence to the following step-by-step procedures for handling and disposal is

essential.

Handling Protocol:
Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Assemble all necessary equipment and reagents before starting work.

Don the required personal protective equipment.

Handling:

Avoid direct contact with skin, eyes, and clothing.

Do not inhale fumes or dust.

Keep the container tightly closed when not in use.

Prevent the formation of dust and aerosols.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing. Get medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Get medical attention immediately.
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Disposal Plan:
Waste Collection:

Collect all waste containing 7-Methylbenzo[b]thiophene in a designated, labeled, and

sealed container.

Do not mix with other waste streams unless explicitly permitted.

Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

It is the responsibility of the waste generator to determine the toxicity and physical

properties of the material generated to determine the proper waste classification and

disposal methods in compliance with applicable regulations.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 7-
Methylbenzo[b]thiophene from preparation to disposal.
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Preparation
- Assess Risks

- Gather Materials
- Don PPE

Handling
- Use in Fume Hood

- Avoid Contact & Inhalation
- Keep Container Closed

Storage
- Tightly Sealed Container

- Cool, Dry, Well-Ventilated Area

Spill & Emergency
- Evacuate Area

- Use Spill Kit
- Follow First Aid

Waste Disposal
- Segregate Waste
- Label Container

- Dispose per Regulations

Click to download full resolution via product page

Caption: Safe handling workflow for 7-Methylbenzo[b]thiophene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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